2,5-difluoro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide
Description
2,5-difluoro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide, also known as DMTF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTF is a sulfonamide derivative that has been synthesized through a multi-step process, and it has been found to exhibit potent inhibitory effects on specific enzymes and receptors in biological systems.
Scientific Research Applications
Synthesis and Characterization
Chemical synthesis and characterization of compounds related to 2,5-difluoro-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide have been explored for their potential applications in medicinal chemistry and material science. For instance, the synthesis of polyheterocyclic compounds involving similar structural motifs has demonstrated significant advancements in organic synthesis methodologies, showcasing the compound's utility in the development of novel chemical entities with potential pharmacological activities (Morales-Salazar et al., 2022).
Pharmacological Research
The compound's derivatives have been investigated for their pharmacological properties, including anti-inflammatory, anticancer, and enzyme inhibitory activities. For example, research into benzenesulfonamide derivatives has revealed promising results in terms of their potential as anticancer agents, particularly in the context of breast cancer treatment. Such studies indicate the compound's relevance in the discovery and development of new therapeutic agents (Kumar et al., 2021).
Properties
IUPAC Name |
2,5-difluoro-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F2N2O3S2/c17-12-3-4-13(18)16(10-12)25(21,22)19-11-14(15-2-1-9-24-15)20-5-7-23-8-6-20/h1-4,9-10,14,19H,5-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJLPCNHEMSGSIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNS(=O)(=O)C2=C(C=CC(=C2)F)F)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F2N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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